Cas no 88416-47-1 (Benzene, hexakis(tridecylthio)-)

• Product name: Benzene, hexakis(tridecylthio)-
• CAS No: 88416-47-1
• MF: C₈₄H₁₆₂S₆
• MW: 1364.57508
• CID: 633677
• PubChem ID: 20146819

Benzene, hexakis(tridecylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, hexakis(tridecylthio)-
• 1,2,3,4,5,6-hexakis(tridecylsulfanyl)benzene
• 88416-47-1
• SCHEMBL10693123
• DTXSID10602958
• HEXAKIS(TRIDECYLSULFANYL)BENZENE

• Inchi： InChI=1S/C84H162S6/c1-7-13-19-25-31-37-43-49-55-61-67-73-85-79-80(86-74-68-62-56-50-44-38-32-26-20-14-8-2)82(88-76-70-64-58-52-46-40-34-28-22-16-10-4)84(90-78-72-66-60-54-48-42-36-30-24-18-12-6)83(89-77-71-65-59-53-47-41-35-29-23-17-11-5)81(79)87-75-69-63-57-51-45-39-33-27-21-15-9-3/h7-78H2,1-6H3
• InChI Key： OMJVZKJPBYUQDB-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCSC1=C(C(=C(C(=C1SCCCCCCCCCCCCC)SCCCCCCCCCCCCC)SCCCCCCCCCCCCC)SCCCCCCCCCCCCC)SCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 1363.10008221g/mol
• Monoisotopic Mass: 1363.10008221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 90
• Rotatable Bond Count: 78
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 41.7
• Topological Polar Surface Area: 152Ų